2,3,4,5-Tetramethoxy-6-methylphenylmethanol

• Molecular Formula: C12H18O5
• Molecular Weight: 242.27 g/mol
• IUPAC Name: (2,3,4,5-tetramethoxy-6-methylphenyl)methanol
• InChI: InChI=1S/C12H18O5/c1-7-8(6-13)10(15-3)12(17-5)11(16-4)9(7)14-2/h13H,6H2,1-5H3
• InChI Key: VEOYBZHVRZGWAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1OC)OC)OC)OC)CO

Description

2,3,4,5-Tetramethoxy-6-methylphenylmethanol is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (2.37 g) in diethyl ether (150 ml) was dropwise added a solution of 2,3,4,5-tetramethoxy-6-methylbenzaldehyde (15.0 g) in diethyl ether (30 ml) with cooling with ice. After the reaction mixture was stirred for 30 min, 10% hydrochloric acid was added to the reaction mixture, which was diluted with water and extracted with ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride and dried. The solvent was removed in vacuo. The residue was purified by silica gel column chromatography (hexane to hexane:ethyl acetate=2:1) to yield the entitled compound (14.2 g) as an oil.